![molecular formula C19H24FN5O2 B2361822 4-(4-Cyclopropyl-1-methyl-5-oxo-1,2,4-triazol-3-yl)-N-[(4-fluorophenyl)methyl]piperidine-1-carboxamide CAS No. 1797737-97-3](/img/structure/B2361822.png)
4-(4-Cyclopropyl-1-methyl-5-oxo-1,2,4-triazol-3-yl)-N-[(4-fluorophenyl)methyl]piperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(4-Cyclopropyl-1-methyl-5-oxo-1,2,4-triazol-3-yl)-N-[(4-fluorophenyl)methyl]piperidine-1-carboxamide is a useful research compound. Its molecular formula is C19H24FN5O2 and its molecular weight is 373.432. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Evaluation
Inotropic Activity : A study by Liu et al. (2009) focused on synthesizing a series of compounds related to the mentioned chemical structure. These compounds showed potential inotropic activity, which is significant for heart function, as evidenced by increased stroke volume in isolated rabbit-heart preparations (Liu et al., 2009).
CGRP Receptor Antagonism : Research conducted by Cann et al. (2012) developed a synthesis method for a related compound, which is a potent calcitonin gene-related peptide (CGRP) receptor antagonist. This antagonist could be significant in treating conditions like migraines (Cann et al., 2012).
Antibacterial Agents : Huang et al. (2010) synthesized a series of compounds, including one structurally similar to the target compound, which showed promising antibacterial activity against multidrug-resistant strains (Huang et al., 2010).
Molecular Structure and Interactions
- Molecular Structure Analysis : Shukla et al. (2017) studied the molecular structure of biologically active derivatives of 1,2,4-triazoles, revealing various intermolecular interactions crucial for their biological activity (Shukla et al., 2017).
Antimicrobial Activities
Antimicrobial Activity Evaluation : Demirbaş et al. (2010) evaluated the antimicrobial activities of certain derivatives, finding that most compounds exhibited significant antimicrobial properties (Demirbaş et al., 2010).
Further Antimicrobial Studies : Patel et al. (2010) synthesized and tested compounds for their antibacterial and antifungal activities, demonstrating notable efficacy against various strains (Patel et al., 2010).
Novel Synthesis and Evaluation
Urea and Thiourea Derivatives : Reddy et al. (2013) synthesized new derivatives doped with Febuxostat, showing potential antiviral and antimicrobial activities (Reddy et al., 2013).
Synthesis and Characterization : McLaughlin et al. (2016) focused on the synthesis and characterization of a related 'research chemical,' highlighting the importance of accurate identification in scientific research (McLaughlin et al., 2016).
Properties
IUPAC Name |
4-(4-cyclopropyl-1-methyl-5-oxo-1,2,4-triazol-3-yl)-N-[(4-fluorophenyl)methyl]piperidine-1-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24FN5O2/c1-23-19(27)25(16-6-7-16)17(22-23)14-8-10-24(11-9-14)18(26)21-12-13-2-4-15(20)5-3-13/h2-5,14,16H,6-12H2,1H3,(H,21,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFIJCYWILCUIBA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)N(C(=N1)C2CCN(CC2)C(=O)NCC3=CC=C(C=C3)F)C4CC4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24FN5O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.